Cas no 1426082-97-4 (2-Naphthalenecarboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

2-Naphthalenecarboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure
1426082-97-4 structure
Product Name:2-Naphthalenecarboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
CAS No:1426082-97-4
MF:C17H19BO4
MW:298.141365289688
MDL:MFCD24039389
CID:4483120
PubChem ID:129353868
Update Time:2025-04-24

2-Naphthalenecarboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 6-(Tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-2-carboxylic acid
    • 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-naphthoic acid
    • 6-(Tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-2-carboxylicacid
    • 6-Carboxy-2-naphthaleneboronic acid pinacol ester
    • 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-2-carboxylic acid
    • CS-0177539
    • G68797
    • 1426082-97-4
    • BS-34659
    • MFCD24039389
    • MDL: MFCD24039389
    • Inchi: 1S/C17H19BO4/c1-16(2)17(3,4)22-18(21-16)14-8-7-11-9-13(15(19)20)6-5-12(11)10-14/h5-10H,1-4H3,(H,19,20)
    • InChI Key: SAPDKZKVOAHAJU-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC3C=C(C(=O)O)C=CC=3C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 298.1376392g/mol
  • Monoisotopic Mass: 298.1376392g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8Ų

2-Naphthalenecarboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

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1PlusChem
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